2-(chloromethyl)-3-(2-oxopropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(chloromethyl)-3-(2-oxopropyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H15ClN2O2S/c1-8(18)7-17-11(6-15)16-13-12(14(17)19)9-4-2-3-5-10(9)20-13/h2-7H2,1H3
• InChI Key: IBDXLMKQAFNDIH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=NC2=C(C1=O)C3=C(S2)CCCC3)CCl
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

2-(chloromethyl)-3-(2-oxopropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C14H15ClN2O2S and its molecular weight is 310.8. The purity is usually 95%.
BenchChem offers high-quality 2-(chloromethyl)-3-(2-oxopropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(chloromethyl)-3-(2-oxopropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Bioactive Derivatives

Ashalatha et al. (2007) reported the synthesis of new bioactive derivatives from 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. These compounds exhibited anti-inflammatory, CNS depressant, and antimicrobial activities, suggesting their potential in medicinal chemistry (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).

Antifungal Activities

Konno et al. (1989) focused on the synthesis of thieno[2,3-d]pyrimidine derivatives and evaluated their antifungal activities. This work highlights the compound's relevance in developing treatments against fungal infections (Konno, Tsunoda, Watanabe, Yamanaka, Fujita, Ohtsuka, & Asano, 1989).

Aldose Reductase Inhibitors

Ogawva et al. (1993) synthesized a series of thieno[2,3-d]pyrimidin-1-acetic acids to evaluate them as aldose reductase inhibitors. These compounds demonstrated potential in treating complications related to diabetes (Ogawva, Yamawaki, Matsusita, Nomura, Kador, & Kinoshita, 1993).

Fungicidal Activity

Xu et al. (2018) prepared novel benzothieno[3',2':2,3]pyrido[4,5-d]pyrido[1,2-a]pyrimidines, demonstrating significant fungicidal activities. This indicates the compound's utility in agricultural and horticultural applications (Xu, Ma, Xiubo, Ma, Ma, & Wang, 2018).

Diversification and Alkylation

Dzhavakhishvili et al. (2009) diversified thieno[2,3-d]pyrimidin-4-one derivatives through alkylation reactions, showcasing the chemical versatility of this scaffold for pharmaceutical development (Dzhavakhishvili, Gorobets, Shishkina, Shishkin, Desenko, & Groth, 2009).

Synthesis and Antimicrobial Study

Tolba et al. (2018) synthesized new thienopyrimidine derivatives and tested them as antimicrobial and anti-inflammatory agents, demonstrating their potential in drug discovery for infectious diseases (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

Cholesterol Lowering Agents

Chavan Bb et al. (2015) investigated the compound for its hypolipidemic activities, suggesting its potential in developing cholesterol-lowering agents (Chavan Bb, Chabukswar, Kolsure Ak, Albhar, Yadav, & Bobe, 2015).